Cas no 471915-46-5 (3,5,12-Trihydroxy-8,14-secopregn-6-ene-8,14,20-trione; (3β,5β,12β)-form, 12-Cinnamoyl(E-), 3-O-[β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl-(1→4)-β-D-thevetopyranosyl-(1→4)-β-D-digitoxopyranosyl-(1→4)-β-D-cymaropyranoside])

• Product Name: 3,5,12-Trihydroxy-8,14-secopregn-6-ene-8,14,20-trione; (3β,5β,12β)-form, 12-Cinnamoyl(E-), 3-O-[β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl-(1→4)-β-D-thevetopyranosyl-(1→4)-β-D-digitoxopyranosyl-(1→4)-β-D-cymaropyranoside]
• CAS No: 471915-46-5
• MF: C₆₂H₉₀O₂₇
• MW: 1267.36182260513
• CID: 6742830
• Update Time: 2024-03-03

3,5,12-Trihydroxy-8,14-secopregn-6-ene-8,14,20-trione; (3β,5β,12β)-form, 12-Cinnamoyl(E-), 3-O-[β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl-(1→4)-β-D-thevetopyranosyl-(1→4)-β-D-digitoxopyranosyl-(1→4)-β-D-cymaropyranoside] Chemical and Physical Properties

Names and Identifiers

• 3,5,12-Trihydroxy-8,14-secopregn-6-ene-8,14,20-trione; (3β,5β,12β)-form, 12-Cinnamoyl(E-), 3-O-[β-D-glucopyranosyl-(1→4)-β-D-glucopyranosyl-(1→4)-β-D-thevetopyranosyl-(1→4)-β-D-digitoxopyranosyl-(1→4)-β-D-cymaropyranoside]

• Inchi： 1S/C62H90O27/c1-28(65)34-15-16-41(68)61(34,6)42(85-43(69)17-14-32-12-10-9-11-13-32)22-35-36(66)19-21-62(76)25-33(18-20-60(35,62)5)82-45-24-38(77-7)53(30(3)80-45)86-44-23-37(67)52(29(2)79-44)87-59-51(75)56(78-8)54(31(4)81-59)88-58-50(74)48(72)55(40(27-64)84-58)89-57-49(73)47(71)46(70)39(26-63)83-57/h9-14,17,19,21,29-31,33-35,37-40,42,44-59,63-64,67,70-76H,15-16,18,20,22-27H2,1-8H3
• InChI Key： JIPFFVLTBPWCIT-UHFFFAOYSA-N
• SMILES： COC1C(OC2OC(C)C(OC3C(O)C(OC)C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)C(CO)O5)C(CO)O4)C(C)O3)C(O)C2)C(C)OC(OC2CC3(C(C(C(C=C3)=O)CC(C3(C(=O)CCC3C(=O)C)C)OC(C=CC3C=CC=CC=3)=O)(C)CC2)O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides